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Compound of Interest

Compound Name: FG-2216

Cat. No.: B1672656

For Researchers, Scientists, and Drug Development
Professionals

This document provides a detailed protocol for the preparation of FG-2216 stock solutions
using Dimethyl Sulfoxide (DMSO) as a solvent. FG-2216 (also known as I0X3 and YM-311) is
a potent, orally active inhibitor of Hypoxia-Inducible Factor (HIF) prolyl hydroxylase-2 (PHD2), a
key enzyme in the HIF signaling pathway.[1][2] Proper preparation and storage of stock
solutions are critical for ensuring the compound's stability and obtaining reproducible
experimental results.

Quantitative Data Summary

The following table summarizes the key quantitative data for FG-2216.
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Property Value Source
Molecular Weight 280.66 g/mol [1112]
CAS Number 223387-75-5 [1][3]
Appearance White to off-white solid [1]

>14.05 mg/mL to 56 mg/mL

Solubility in DMSO (Ultrasonic treatment may be [1][2]14]
required)
Recommended Stock 10 mM - 50 mM in freshly (115]
Concentration opened DMSO
) -20°C for 3 years; 4°C for 2
Storage of Solid [1]
years

) -80°C for up to 2 years; -20°C
Storage of Stock Solution [1]
for up to 1 year

Experimental Protocol: Preparation of a 10 mM FG-
2216 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of FG-2216 in DMSO.

Materials:

FG-2216 powder

Anhydrous Dimethyl Sulfoxide (DMSO), newly opened

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional, but recommended)
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» Pipettes and sterile filter tips

Procedure:

Pre-weighing Preparation: Before opening, allow the FG-2216 vial to equilibrate to room
temperature to prevent condensation.

o Weighing FG-2216: Carefully weigh out the desired amount of FG-2216 powder using a
calibrated analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10
mM stock solution, weigh out 2.807 mg of FG-2216 (Molecular Weight: 280.66 g/mol ).

e Dissolving in DMSO:

o Add the appropriate volume of freshly opened, anhydrous DMSO to the vial containing the
FG-2216 powder. To continue the example, add 1 mL of DMSO.

o Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.
o Ensuring Complete Dissolution:
o Visually inspect the solution for any undissolved particles.

o If particles remain, sonicate the solution in an ultrasonic water bath for 5-10 minutes.[1] Be
cautious to avoid overheating the sample.

» Aliquoting and Storage:

o Once the FG-2216 is completely dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which can
degrade the compound.

o Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term
storage (up to 2 years).[1]

Note on Dilutions: For cell-based assays, it is recommended to pre-warm the stock solution and
the cell culture medium to 37°C before making final dilutions to avoid precipitation.[6]
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Visualizations

The following diagrams illustrate the signaling pathway of FG-2216 and the experimental
workflow for stock solution preparation.
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Caption: FG-2216 inhibits PHD2, leading to HIF-a stabilization and target gene transcription.
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Weigh FG-2216 Powder

:

Add Anhydrous DMSO
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:

Store at -20°C or -80°C
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Caption: Workflow for preparing FG-2216 stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for FG-2216 Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672656#how-to-prepare-fg-2216-stock-solution-
with-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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